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For Researchers, Scientists, and Drug Development Professionals

The effective separation of carnallite (KCl·MgCl₂·6H₂O) from accompanying minerals, primarily

halite (NaCl) and insoluble slimes, is a critical step in potash production. Froth flotation is a

widely employed technique for this purpose, and the selection of appropriate reagents is

paramount to achieving high recovery and grade of the final product. This guide provides an

objective comparison of different flotation reagents for carnallite, supported by experimental

data, to aid researchers in optimizing their separation processes.

Collectors: Enhancing Carnallite Hydrophobicity
Collectors are surface-active agents that selectively adsorb onto the mineral surface, rendering

it hydrophobic and facilitating its attachment to air bubbles. In carnallite flotation, both direct

flotation (floating carnallite) and reverse flotation (floating halite) are practiced, each employing

different collector types.

Cationic Amines for Direct Flotation
Primary aliphatic amines are commonly used for the direct flotation of potash ores.

Armeen TD: A primary aliphatic tallow amine, often neutralized with HCl, has been

demonstrated to be an effective collector for carnallite. In one study, a direct flotation

method using Armeen TD recovered 81.6% of the solid phase KCl from a carnallite ore,

yielding a final product containing 60.5% K₂O.[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b072600?utm_src=pdf-interest
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.911metallurgist.com/blog/carnallite-sylvinite-ore-potash-flotation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alkyl Morpholine and Novel Collectors for Reverse
Flotation
Reverse flotation, where halite is floated away from carnallite, often utilizes alkyl morpholine

collectors.

Armoflot 619: This collector is used for the removal of NaCl from carnallite.

Kimiaflot 619: A newer collector, Kimiaflot 619, has shown superior performance compared

to Armoflot 619.[2] At a lower dosage of 100 g/t, Kimiaflot 619 achieved a carnallite
concentrate with a NaCl grade of 2.75% and a KCl grade of 23.32%.[2] In contrast, Armoflot

619 at a higher dosage of 200 g/t resulted in a concentrate with a 2.86% NaCl grade and a

23.29% KCl grade.[2]

Table 1: Comparison of Collector Performance in Carnallite Flotation

Collecto
r

Flotatio
n Type

Dosage
(g/t)

NaCl
Grade
in
Concent
rate (%)

KCl
Grade
in
Concent
rate (%)

K₂O
Grade
in Final
Product
(%)

KCl
Recover
y (%)

Referen
ce

Armeen

TD
Direct 400 - - 60.5 81.6 [1]

Armoflot

619
Reverse 200 2.86 23.29 - - [2]

Kimiaflot

619
Reverse 100 2.75 23.32 - - [2]

Kimiaflot

619
Reverse 125 2.02 23.29 - - [2]

Depressants and Blinders: Preventing Unwanted
Flotation
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Depressants are used to inhibit the flotation of certain minerals. In carnallite flotation, they are

crucial for preventing the flotation of insoluble slimes which can interfere with the process and

contaminate the final product.

MRL-201 Guar Gum: This reagent acts as a slime blinder, preventing the adsorption of

collectors onto insoluble slimes.[1] In a direct flotation process, a dosage of 800 g/t of MRL-

201 was used in conjunction with a collector to achieve high recovery of KCl.[1]

High-Molecular-Weight, Nonionic Polyacrylamide: This is used as a flocculant for insoluble

slimes.[1]

Frothers: Stabilizing the Bubble-Mineral Aggregate
Frothers are reagents that aid in the formation of a stable froth, which is necessary to carry the

hydrophobic mineral particles to the surface for collection.

Hexanol: This frother has been used as needed in carnallite flotation tests.[1]

Methyl Isobutyl Carbinol (MIBC): A widely used synthetic frother known for producing a

uniform and smooth foam, which can improve concentrate quality.[3]

The choice of frother can influence bubble size and stability, which in turn affects flotation

kinetics and recovery.[4]

Experimental Protocols
The efficiency of flotation reagents is highly dependent on the experimental conditions. Below

are summaries of the methodologies used in the cited studies.

Direct Flotation of Carnallite
This protocol focuses on floating the carnallite while depressing insoluble slimes.[1]

Ore Preparation: The carnallite ore is crushed and ground.

Decomposition Leach: The ore undergoes a decomposition leach to convert carnallite to

solid KCl.[1]
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Pulp Preparation: The leached ore is diluted to a 23% solids pulp density in a Fagergren

laboratory flotation cell.[1]

Reagent Conditioning:

The pulp is conditioned for 2 minutes with a high-molecular-weight, nonionic flocculant

(0.15 kg/ton ) and MRL-201 insoluble slime blinder (0.8 kg/ton ).[1]

The pulp is then conditioned for an additional 2 minutes with an amine collector (Armeen

TD, 0.4 kg/ton ) and flotation oil.[1]

Flotation: Air is introduced, and a potash rougher concentrate is collected for 2 minutes.[1]

Cleaning: The rougher concentrate is cleaned and recleaned without additional reagents to

produce the final product.[1]

Reverse Flotation of Halite from Carnallite
This protocol is designed to remove halite impurities by floating them.[2]

Ore Preparation: Carnallite ore samples are ground to less than 1 mm.[2]

Pulp Preparation: A circulating solution (saturated solution of carnallite) with a density of

more than 1.280 g/cm³ is prepared for flotation.[2]

Reagent Addition: The collector (Kimiaflot 619 or Armoflot 619) is added to the pulp.

Flotation: Bench-scale flotation is carried out to selectively float halite from the carnallite
mixture.

Visualizing the Process
The following diagrams illustrate the experimental workflows for carnallite flotation.
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Reagent Conditioning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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